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Efficacy & Safety Comparison at a Glance

The tables below summarize the core characteristics, efficacy data, and safety profiles of Dorzolamide and

Timolol, both as monotherapies and in a fixed-dose combination.

Feature Timolol

Dorzolamide

Dorzolamide/Timolol Fixed
Combination

Drug Class Non-selective [3-adrenergic
blocker [1] [2]

Primary Reduces aqueous humor
Mechanism of production [2]
Action

Typical Dosage Twice daily [4] [6]

Topical carbonic
anhydrase inhibitor
(CAI [3]1[1]

Reduces aqueous
humor production

[5]

Three times daily
(as monotherapy)

[4]

Fixed-dose combination [3]

[4]

Dual mechanism to reduce
aqueous production

Twice daily [3] [4] [7]
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Feature

IOP Reduction
(vs. baseline)

Key Systemic
Considerations

Timolol

~20% (as baseline in

studies) [4]

Contraindicated in asthma,
COPD, bradycardia [1];
can reduce heart rate &

Dorzolamide

~16% (as add-on
to timolol) [4]

Generally fewer

systemic concerns

(8]

Dorzolamide/Timolol Fixed
Combination

~14-22% [4] [7]; additional
1.9 mmHg reduction with PF
formula [3]

Carries timolol's systemic
risks [6]

BP [6]
. . Dorzolamide/Timolol Fixed
Aspect Timolol Dorzolamide .
Combination
Common Ocular abrasion, Lower incidence of ocular abrasion
Ocular Side foreign body (2.3% vs 30.6%) with PF formula
Effects sensation [3] [9] [3]
Impact on Improves OSDI scores & TBUT,
Ocular improves dry eye symptoms [3]
Surface
Unique Well-established, Improves optic nerve Improved tolerability and
Benefits first-line efficacy head blood flow [8] adherence vs. separate bottles [3]
[1]
Evidence Numerous RCTs, RCTs and Established equivalence to
Strength long-term safety data  hemodynamic studies  concomitant therapy [4] [7]

[4] [2] [7] [4] [8]

Key Experimental Data and Protocols

For a deeper understanding, here are the methodologies and findings from several pivotal studies cited in the

comparison tables.

1. Equivalence of Fixed-Combination vs. Concomitant Therapy
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e Objective: To evaluate whether the fixed combination of dorzolamide 2% and timolol 0.5% (twice
daily) is equivalent to the concomitant administration of its components (dorzolamide three times daily
+ timolol twice daily) [4].

¢ Methods: A multicenter, randomized, double-masked clinical trial was conducted. Patients with
elevated IOP on timolol monotherapy were randomized to one of the two treatment groups for three
months [4].

¢ Key Findings: The two regimens were equivalent in IOP-lowering efficacy, with over 97% confidence
that the mean difference was less than 1.5 mmHg. The fixed combination provided an additional 14-
20% IOP reduction from the timolol baseline and was maintained in a long-term, open-label extension

[4].
2. Efficacy of Increased Dosage Frequency

¢ Objective: To compare the efficacy and cardiovascular safety of a timolol-dorzolamide fixed
combination administered twice daily versus three times a day [6].

e Methods: A prospective, interventional case series of patients with newly diagnosed Primary
Open-Angle Glaucoma (POAG). Patients started with twice-daily dosing for one month and were
switched to three-times-daily for another month. Diurnal IOP and 24-hour heart rate and blood
pressure were measured [6].

¢ Key Findings: Switching to three-times-daily dosing provided a significantly greater IOP reduction
(39.8% from baseline) compared to twice-daily (28.5%). No further decrease in heart rate or blood
pressure was observed with the extra dose, though the study noted concerns about potential long-
term systemic effects from more frequent timolol exposure [6].

3. Impact on Ocular Blood Flow

e Objective: To compare the effects on IOP and ocular hemodynamics (blood flow) of dorzolamide,
timolol, and their fixed combination [8].

e Methods: A randomized clinical trial where patients underwent a washout period followed by
monotherapy and then switched to the fixed combination. Retinal and optic nerve head blood flow
was measured using Scanning Laser Doppler Flowmetry [8].

¢ Key Findings: The dorzolamide/timolol fixed combination significantly increased blood flow at the
neuroretinal rim by +17.99%, while also significantly reducing IOP. This indicates a potential added
benefit beyond pressure reduction [8].

Mechanisms of Action & Experimental Workflow

The following diagrams illustrate the distinct mechanisms by which Dorzolamide and Timolol lower

intraocular pressure and how their effects are evaluated in clinical studies.
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Timolol Mechanism

Timolol (B-blocker)
Binds to B-adrenergic receptors
in Ciliary Body

Y

Reduces production of
Cyclic AMP (cCAMP)

Y

Inhibits Aqueous Humor
Formation

Y

Dorzolamide Mechanism

Dorzolamide (CA Inhibitor)

in Ciliary Body

Inhibits Carbonic Anhydrase

Y

Study Objective:
Compare IOP Efficacy

Reduces Bicarbonate (HCOs~) lon Production

Lowers Intraocular Pressure (IOP)

l

Reduces Sodium & Fluid Influx

/

Inhibits Aqueous Humor
Formation

l

Lowers Intraocular Pressure (IOP)

Experimental Workf‘ 'ow

Patient Recruitment &
Baseline IOP Measurement

Y

Treatment Phase

Y

IOP Measurement at

Trough (pre-dose) & Peak (post-dose)

Click to download full resolution via product page

Y

Data Analysis:
- IOP Change vs. Baseline
- Statistical Significance
- Equivalence Testing

Key Conclusions for Drug Development

o Efficacy Synergy: The combination of Dorzolamide and Timolol provides additive IOP reduction by

targeting aqueous humor production via two distinct pathways [4] [7].

¢ Tolerability Advantage: Preservative-free (PF) formulations of the fixed combination demonstrate a
significant benefit in reducing ocular surface damage and improving patient comfort, which is a critical
consideration for long-term therapy [3].
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e Beyond IOP: Dorzolamide may offer an additional therapeutic dimension by improving ocular blood
flow at the optic nerve head, which is a key factor in glaucomatous neuropathy [8].

¢ Dosing Flexibility: While the standard regimen is twice daily, increasing the frequency of the fixed
combination to three times daily can yield significantly lower IOP, though a careful risk-benefit
assessment regarding systemic exposure to timolol is necessary [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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reduction]. Smolecule, [2026]. [Online PDF]. Available at:
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pressure-reduction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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